Cas no 2308474-06-6 (1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazepane-2-carboxylic acid)

• Product Name: 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazepane-2-carboxylic acid
• CAS No: 2308474-06-6
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5842554
• PubChem ID: 165458035
• Update Time: 2025-11-06

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazepane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazepane-2-carboxylic acid
• 2308474-06-6
• 1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]azepane-2-carboxylic acid
• EN300-1549375

• Inchi： 1S/C26H30N2O5/c1-17(15-24(29)28-14-8-2-3-13-23(28)25(30)31)27-26(32)33-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22-23H,2-3,8,13-16H2,1H3,(H,27,32)(H,30,31)/t17-,23?/m1/s1
• InChI Key： LBTCVNNPHFWMDG-LIXIDFRTSA-N
• SMILES： O(C(N[C@H](C)CC(N1CCCCCC1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazepane-2-carboxylic acid

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazepane-2-carboxylic acid

The compound with CAS No. 2308474-06-6, known as 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazepane-2-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound belongs to the class of amino acids, specifically a modified azepane derivative, and exhibits unique structural and functional properties that make it a subject of interest in contemporary research.

The structure of this compound is characterized by its azepane ring system, which is a seven-membered cyclic amine. The azepane moiety is further substituted at the 2-position with a carboxylic acid group, while the 1-position bears a butanoyl group that is itself modified with a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is a well-known protecting group in peptide synthesis, providing excellent stability during reaction sequences and ease of removal under specific conditions.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The Fmoc-amino acid derivatives have been extensively utilized in solid-phase peptide synthesis (SPPS), enabling the construction of complex peptide sequences with high precision. The stereochemistry at the 3R position of the butanoyl group plays a critical role in determining the compound's biological activity and selectivity, making it a valuable tool in enantioselective synthesis.

Moreover, the integration of the azepane ring into this molecule introduces additional flexibility and rigidity, depending on the substituents. This balance is crucial for optimizing pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with various biological targets, providing insights into its potential applications as a drug candidate.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, amide bond formations, and stereoselective reactions. The use of chiral auxiliary groups during synthesis ensures the correct stereochemistry at the 3R position, which is essential for maintaining biological activity. The incorporation of the Fmoc group during intermediate steps facilitates protection and deprotection strategies, ensuring high yields and purity.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of this compound. These methods provide detailed information about the molecular weight, functional groups, and stereochemical configuration, ensuring compliance with quality standards required for preclinical studies.

Looking ahead, this compound represents a promising lead in drug discovery programs targeting various therapeutic areas such as oncology, neurodegenerative diseases, and infectious diseases. Its unique combination of structural features makes it an ideal candidate for further exploration in medicinal chemistry research.